![molecular formula C9H8N2O6 B8128969 Dimethyl 4-nitropyridine-2,6-dicarboxylate](/img/structure/B8128969.png)
Dimethyl 4-nitropyridine-2,6-dicarboxylate
Overview
Description
Dimethyl 4-nitropyridine-2,6-dicarboxylate is a useful research compound. Its molecular formula is C9H8N2O6 and its molecular weight is 240.17 g/mol. The purity is usually 95%.
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Scientific Research Applications
Organic Synthesis : It is used in the nitration of 2,5-dimethyl-4-phenylpyridine, yielding isomeric dinitro derivatives (Prostakov et al., 1976).
Nonlinear Optical Applications : This compound is a potential candidate for nonlinear optical applications, particularly for generating blue-green laser radiation (Manivannan et al., 2008).
Antimalarial Agent Development : Compounds synthesized from it represent starting materials for potential anti-malarial agents (Görlitzer et al., 2005).
Chemical Bonding Studies : 2,6-Dimethyl-4-nitropyridine N-oxide, a related compound, is useful for studying bonding metallically and intermolecular interactions (Yıldırım et al., 2011).
Calcium Antagonism : It acts as a highly effective calcium antagonist, useful in reducing angina pectoris attack frequency and lowering blood pressure (Bossert et al., 1981).
Cancer Research : 6-Nitrochrysene, a derivative, can induce mammary cancer in rats, highlighting its relevance in cancer research (El-Bayoumy et al., 1993).
Antiproliferative Activity : Complexes with 2-methyl-4-nitropyridine N-oxide show significant anti-proliferative activity against human cancer cell lines (Puszko et al., 2010).
Polymerization Control : It improves the controlled radical polymerization of functional monomers, demonstrating good reaction control (Diaz et al., 2003).
Cerebral Vasospasm Treatment : Nimodipine, a related drug, is potentially useful in the prophylaxis and treatment of cerebral vasospasm in humans (Kazda & Towart, 2005).
Optical Properties : The compound exhibits strong linear absorption bands around 322-340 nm and effective two-photon cross sections at 800 nm, important for optical studies (Xiao et al., 2010).
properties
IUPAC Name |
dimethyl 4-nitropyridine-2,6-dicarboxylate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O6/c1-16-8(12)6-3-5(11(14)15)4-7(10-6)9(13)17-2/h3-4H,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZEELCDRGUNPVBR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=CC(=N1)C(=O)OC)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Dimethyl 4-nitropyridine-2,6-dicarboxylate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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